Cas no 478552-91-9 (2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile)
478552-91-9 structure
Product Name:2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile
CAS No:478552-91-9
MF:C9H11N3
MW:161.203741312027
CID:1057701
PubChem ID:10898995
Update Time:2025-04-20
2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile
- Pyrrolo[1,2-a]pyrazine-2(1H)-acetonitrile, 3,4-dihydro- (9CI)
- 478552-91-9
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- Inchi: 1S/C9H11N3/c10-3-5-11-6-7-12-4-1-2-9(12)8-11/h1-2,4H,5-8H2
- InChI Key: ZVQRIFIOBVSGQJ-UHFFFAOYSA-N
- SMILES: N1(CC#N)CC2=CC=CN2CC1
Computed Properties
- Exact Mass: 161.095297364g/mol
- Monoisotopic Mass: 161.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 32Ų
2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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